Cas no 17130-63-1 (Cholestan-3-one,2-(hydroxymethylene)-, (5a)-)

• Product Name: Cholestan-3-one,2-(hydroxymethylene)-, (5a)-
• CAS No: 17130-63-1
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 225449
• PubChem ID: 5382243
• Update Time: 2025-04-19

Cholestan-3-one,2-(hydroxymethylene)-, (5a)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-one,2-(hydroxymethylene)-, (5a)-
• (2Z)-2-(hydroxymethylidene)-10,13-dimethyl-17-(6-methylheptan-2-yl)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• 2-Hydroxymethylen-cholestanon-(3)
• AC1NTJ9E
• NSC134956
• DTXSID80419217
• 17130-63-1
• NSC-134956

• Inchi： 1S/C28H46O2/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-21-15-26(30)20(17-29)16-28(21,5)25(22)13-14-27(23,24)4/h17-19,21-25,29H,6-16H2,1-5H3/b20-17-
• InChI Key： HANWTWIRKYRHGG-JZJYNLBNSA-N
• SMILES： O=C1/C(=C\O)/CC2(C)C(C1)CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 414.34998
• Monoisotopic Mass: 414.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 9.4

Experimental Properties

• Density: 1.026
• Boiling Point: 511.1°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.539
• PSA: 37.3
• LogP: 7.72860